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Compound of Interest

Compound Name: Phosphorus pentabromide
CAS No.: 7789-69-7
Cat. No.: B1630437

Get Quote

This guide serves as a definitive resource for researchers, chemists, and drug development
professionals on phosphorus pentabromide (PBrs). Moving beyond a simple data sheet, this
document provides an in-depth examination of its core identifiers, structural nuances, chemical
reactivity, and safe handling protocols, grounded in established scientific principles. The aim is
to equip the practicing scientist with both the foundational knowledge and the practical insights
required for the effective and safe utilization of this powerful brominating agent.

Core Chemical Identifiers

Precise identification is the cornerstone of chemical safety and experimental reproducibility.
Phosphorus pentabromide is cataloged across multiple international databases. The
following table summarizes its primary identifiers.
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Identifier Type Value Source(s)
CAS Number 7789-69-7 [1][2][3]
PubChem CID 62678 [1]12]

EC Number 232-186-6 [1112][3]
UN Number 2691 [1][2][3]
Linear Formula PBrs [4]

InChi Key QRKVRHZNLKTPGF- 2]

UHFFFAOYSA-N

Pentabromophosphorane,
Synonyms Phosphorus(V) bromide, [1112][5]

Phosphoric bromide

Physicochemical and Structural Properties

The utility and hazards of PBrs are a direct consequence of its physical properties and unique
structural chemistry.

Physical Properties

Phosphorus pentabromide is a yellow, crystalline solid that is highly reactive and sensitive to
moisture.[1][6] Its key physical constants are outlined below.

© 2026 BenchChem. All rights reserved. 2/9 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Phosphorus-pentabromide
https://en.wikipedia.org/wiki/Phosphorus_pentabromide
https://www.lookchem.com/ProductWholeProperty_LCPL108275.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Phosphorus-pentabromide
https://en.wikipedia.org/wiki/Phosphorus_pentabromide
https://pubchem.ncbi.nlm.nih.gov/compound/Phosphorus-pentabromide
https://en.wikipedia.org/wiki/Phosphorus_pentabromide
https://www.lookchem.com/ProductWholeProperty_LCPL108275.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Phosphorus-pentabromide
https://en.wikipedia.org/wiki/Phosphorus_pentabromide
https://www.lookchem.com/ProductWholeProperty_LCPL108275.htm
https://www.drugfuture.com/chemdata/phosphorus-pentabromide.html
https://en.wikipedia.org/wiki/Phosphorus_pentabromide
https://pubchem.ncbi.nlm.nih.gov/compound/Phosphorus-pentabromide
https://en.wikipedia.org/wiki/Phosphorus_pentabromide
http://charchem.org/en/subst-ref/?id=1962&langs=%2A
https://www.benchchem.com/product/b1630437/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-phosphorus-pentabromide-identifiers-properties-and-applications
https://pubchem.ncbi.nlm.nih.gov/compound/Phosphorus-pentabromide
https://cameochemicals.noaa.gov/chemical/4242
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1630437?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Source(s)
Molecular Weight 430.49 g/mol [1]
Appearance Yellow crystalline solid [1][2][6]

] ] approx. 100 °C (with
Melting Point B [21[7]

decomposition)

Boiling Point 106 °C (decomposes) [2]
Density 3.61 g/cm?3 [2]

Reacts violently with water;
N Soluble in carbon tetrachloride
Solubility o [2][8]
(CCl4) and carbon disulfide

(CS2)

Structural Characteristics

A critical aspect of PBrs chemistry is its state-dependent structure. In the solid state, it does not
adopt a molecular trigonal bipyramidal geometry. Instead, it exists as an ionic salt:
tetrabromophosphonium bromide, [PBra]*[Br]~.[2][8] The cation [PBra]* possesses a stable
tetrahedral geometry. In the vapor phase, however, it completely dissociates into phosphorus
tribromide (PBrs) and molecular bromine (Brz2).[2][8] This dissociation is a key factor in its
reactivity and thermal instability.

Solid State

lonic Bond

PBrs (Solid) ) Vapor Phase
Heating [ \ 4

PBrs (Vapor) —— ¥ PBrs
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Caption: Phase-dependent structure of Phosphorus Pentabromide.

Reactivity and Key Applications
General Reactivity

Phosphorus pentabromide's reactivity is dominated by its powerful brominating capabilities
and its extreme sensitivity to protic solvents.

o Hydrolysis: It reacts violently with water, and even atmospheric moisture, in a highly
exothermic reaction to produce phosphoryl bromide (POBr3) and corrosive hydrogen
bromide (HBr) gas.[1][6] This water reactivity necessitates handling under anhydrous, inert
conditions (e.g., nitrogen or argon atmosphere).

e Thermal Decomposition: Above 100 °C, PBrs readily decomposes into PBrs and Brz, which
exist in equilibrium.[2] This equilibrium means that PBrs often behaves as a source of
electrophilic bromine.

Primary Application: Bromination Agent

The principal application of phosphorus pentabromide in organic synthesis is as a potent
brominating agent.[7][9] Its most common use is the conversion of carboxylic acids to their
corresponding acyl bromides.[2][4][9] This transformation is highly efficient and is a
foundational step in the synthesis of esters, amides, and other acyl derivatives where the acyl
bromide provides higher reactivity than the parent carboxylic acid or the corresponding acyl
chloride.

The general reaction is: R-COOH + PBrs - R-COBr + POBrs + HBr

This reaction is mechanistically favored because the phosphorus atom is highly oxophilic,
making the formation of the P=0 bond in phosphoryl bromide a strong thermodynamic driving
force.

Safety, Handling, and Storage
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Phosphorus pentabromide is a hazardous material and requires strict safety protocols. It is
classified as a corrosive substance that causes severe skin burns and eye damage.[1][2]

Hazard Class GHS Pictogram Signal Word Hazard Statement

H314: Causes severe
Skin Corrosion 1B GHSO05 (Corrosion) Danger skin burns and eye
damage

Personal Protective Equipment (PPE)

Due to its corrosive and water-reactive nature, comprehensive PPE is mandatory.
o Eye/Face Protection: Chemical safety goggles and a full-face shield.[10]

» Skin Protection: Impervious gloves (e.g., butyl rubber, Neoprene™), a flame-retardant lab
coat, and full-body coverage.[10]

» Respiratory Protection: Work must be conducted in a certified chemical fume hood.[11] For
situations with potential for high airborne concentrations, a positive-pressure supplied-air

respirator is required.[10]

Handling and Storage

 Inert Atmosphere: Always handle PBrs under an inert atmosphere (e.g., in a glovebox or
using Schlenk line techniques) to prevent decomposition from moisture.[8][11]

o Storage: Store in a cool, dry, well-ventilated area designated for corrosive materials.[11][12]
Containers must be kept tightly sealed. Store away from water, alcohols, bases, and strong
oxidizing agents.[10][11]

o Spill Response: In case of a spill, evacuate the area. Do NOT use water.[6][10] Cover the
spill with a dry, inert absorbent material such as sand or vermiculite.[10] Collect the material
into a sealed container for hazardous waste disposal.
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Experimental Protocol: Conversion of a Carboxylic
Acid to an Acyl Bromide

This protocol provides a representative workflow for the bromination of a generic carboxylic
acid using PBrs. The causality for each step is explained to provide a deeper understanding of

the process.
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Preparation

1. Dry Glassware
(Oven/Flame Dry)

2. Inert Atmosphere
(N2 or Ar Purge)
Reaction

3. Dissolve R-COOH
in Anhydrous Solvent

4. Cool to 0°C
(Ice Bath)

5. Add PBrs
(Portion-wise)

6. Warm to RT
& Stir

g

Workup & Purification
y
7. Remove Volatiles
[ (In Vacuo) ]

8. Distill Product
(Under Vacuum)

i

Pure R-COBr

e<
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/product/b1630437?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1630437?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

